Cas no 611-95-0 (4-Benzoylbenzoic acid)

4-Benzoylbenzoic acid (CAS 611-95-0) is a white crystalline solid with the molecular formula C₁₄H₁₀O₃. It is primarily used as an intermediate in organic synthesis, particularly in the production of photoinitiators for UV-curable coatings and inks. The compound features both a benzoyl and a carboxylic acid functional group, enabling versatile reactivity in condensation and esterification reactions. Its high purity and stability make it suitable for precision applications in polymer chemistry and pharmaceuticals. 4-Benzoylbenzoic acid exhibits low solubility in water but dissolves readily in organic solvents like ethanol and acetone. Its consistent performance and well-characterized properties ensure reliability in industrial and research settings.
4-Benzoylbenzoic acid structure
4-Benzoylbenzoic acid structure
Product Name:4-Benzoylbenzoic acid
CAS No:611-95-0
MF:C14H10O3
MW:226.227404117584
MDL:MFCD00002560
CID:38864
PubChem ID:69147
Update Time:2025-05-28

4-Benzoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Benzoylbenzoic acid
    • Benzoylbenzoicacid
    • Benzophenone-4-carboxylic acid~4-Carboxybenzophenone
    • p-Benzoylbenzoic acid
    • Benzophenone-4-carboxylic Acid
    • NSC-37115
    • Z90122571
    • AKOS001115838
    • EINECS 210-286-0
    • FT-0617635
    • GWF8XRR32J
    • QDB
    • p-Benzoylbenzoic acid pound>>4-Carboxybenzophenone pound>>Benzoic acid, 4-benzoyl-
    • 611-95-0
    • 4-(benzoyl)benzoic acid
    • InChI=1/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17
    • CS-W022083
    • BCP22725
    • B1164
    • 4-benzoyl benzoic acid
    • SY010808
    • SCHEMBL81964
    • A833085
    • Benzoic acid, p-benzoyl-
    • PD131180
    • MFCD00002560
    • NSC 37115
    • DTXSID60209996
    • CHEMBL192648
    • AS-19324
    • BDBM22762
    • 4-Benzoylbenzoic acid, 99%
    • BCP9000152
    • EN300-18752
    • NSC37115
    • Benzoic acid, 4-benzoyl-
    • 4-Benzoyl-benzoic acid
    • NS00034593
    • 4-Benzoylbenzoic acid, purum, >=98.0% (T)
    • Oprea1_315988
    • 4-(phenylcarbonyl)benzoic acid
    • 4-Carboxybenzophenone
    • DB-053809
    • STK950852
    • 4-Benzoylbenzoic Acid; 4-Carboxybenzophenone; Benzophenone-4-carboxylic Acid; NSC 37115; p-Benzoylbenzoic Acid; p-Carboxybenzophenone
    • DTXCID10132487
    • Benzoic acid, p-benzoyl-(8CI)
    • FB106358
    • 210-286-0
    • HY-W041343
    • MDL: MFCD00002560
    • Inchi: 1S/C14H10O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9H,(H,16,17)
    • InChI Key: IFQUPKAISSPFTE-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C1C=CC(C(=O)O)=CC=1
    • BRN: 1960224

Computed Properties

  • Exact Mass: 226.06300
  • Monoisotopic Mass: 226.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Color/Form: Needle \ sheet or monoclinic crystals
  • Density: 1.2022 (rough estimate)
  • Melting Point: 196.0 to 202.0 deg-C
  • Boiling Point: 415.7°C at 760 mmHg
  • Flash Point: 219.3±20.5 °C
  • Refractive Index: 1.5767 (estimate)
  • Water Partition Coefficient: It is soluble in water (partly).
  • Stability/Shelf Life: Stable. Incompatible with strong bases, strong oxidizing agents.
  • PSA: 54.37000
  • LogP: 2.61580
  • Solubility: Soluble in ethanol \ ether and acetic acid, slightly soluble in water and benzene

4-Benzoylbenzoic acid Security Information

4-Benzoylbenzoic acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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